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Compound of Interest

Compound Name: Pebulate

Cat. No.: B075496 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of field study data on the performance of Pebulate
herbicide for weed control in sugar beets. Detailed experimental protocols for conducting

similar field trials are also included, along with a visualization of the herbicide's mechanism of

action.

Application and Efficacy of Pebulate
Pebulate, often known by its trade names Tillam® or Ro-Neet®, is a selective, soil-

incorporated herbicide used for the control of annual grasses and some broadleaf weeds in

sugar beets.

Application Rates and Timing
Field studies indicate that Pebulate is applied as a pre-plant incorporated (PPI) treatment. The

typical application rates range from 3.4 to 4.0 pounds of active ingredient per acre (lbs a.i./A).

[1] Immediate incorporation into the soil is crucial to prevent loss of the herbicide through

volatilization.

Weed Control Spectrum
Pebulate is most effective against annual grasses. Its efficacy against broadleaf weeds is

generally lower. The following tables summarize the weed control performance of Pebulate
from various field studies.
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Table 1: Efficacy of Pebulate (Ro-Neet) Against Specific Weed Species

Weed Species
Application
Rate (lbs
a.i./A)

% Control (7
DAE¹)

% Control (14
DAE¹)

% Control (28
DAE¹)

Redroot Pigweed 3.4 65 66 -

Redroot Pigweed 4.0 70 78 -

Wild Oat 3.4 43 48 -

Wild Oat 4.0 53 63 -

¹Days After

Emergence.

Data synthesized

from "RO-NEET

AND EPTAM

WEED

EFFICACY AND

SUGARBEET

TOLERANCE".

[2]

Table 2: General Weed Response to Pebulate (Ro-Neet)
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Weed Type Weed Species Control Rating

Annual Grasses Barnyardgrass Good

Crabgrass Good

Foxtails (Giant, Green, Yellow) Good

Fall Panicum Good

Witchgrass Good

Annual Broadleaves Pigweed Fair

Lambsquarters Fair

Nightshade (Black) Poor

Ragweed (Common) Poor

Smartweed Fair

Velvetleaf Poor

Wild Mustard Poor

Wild Buckwheat Poor

Perennials Field Bindweed None

Hedge Bindweed None

Canada Thistle None

Perennial Sowthistle None

Quackgrass Fair

Yellow Nutsedge Good

Rating Scale: G=Good, F=Fair, P=Poor, N=None. Based on a relative comparison of herbicide

effectiveness under various conditions.

Impact on Sugar Beets
Crop Injury:
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Pebulate application can cause some level of injury to sugar beet seedlings, primarily

observed as stunting or reduced growth. This injury is often temporary, with the crop recovering

as the season progresses.

Table 3: Sugar Beet Injury from Pebulate (Ro-Neet) Application

Application Rate
(lbs a.i./A)

% Injury (7 DAE¹) % Injury (14 DAE¹) % Injury (28 DAE¹)

3.4 - - -

4.0 - - -

¹Days After Emergence. Data synthesized from "RO-NEET AND EPTAM WEED EFFICACY

AND SUGARBEET TOLERANCE".[2]

Yield and Quality:

Comprehensive quantitative data from field studies specifically detailing the impact of Pebulate
on sugar beet root yield and sucrose content is limited in publicly available literature. However,

a study on garden beets provides some insight into the potential effects on a closely related

crop.

Table 4: Effect of Pebulate (Ro-Neet) on Garden Beet Yield (Reference Data)

Treatment
Application Rate (lbs
a.i./A)

Beet Yield (Tons/Acre)

Hand-weeded Check - 18.35

Ro-Neet Not Specified
~14.68 (approx. 20% lower

than control)

Disclaimer: This data is from a study on garden beets and should be considered as a reference

only. Actual impact on sugar beet yield may vary.[1]
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This section outlines a standard protocol for conducting field efficacy and crop tolerance trials

of Pebulate in sugar beets.

Experimental Design
Trial Layout: Randomized Complete Block Design (RCBD) with a minimum of four

replications.

Plot Size: Individual plots should be of a sufficient size to minimize edge effects and allow for

representative sampling. A common plot size is 4 rows wide by 25-30 feet long.

Treatments:

Untreated Control (weedy check)

Hand-weeded Control

Pebulate at various application rates (e.g., 3.0, 3.5, 4.0 lbs a.i./A)

Standard commercial herbicide program for comparison.

Site Selection and Preparation
Location: Select a field with a uniform soil type and a known history of consistent weed

pressure from target species.

Soil Analysis: Conduct a baseline soil analysis to determine soil texture, organic matter

content, pH, and nutrient levels.

Seedbed Preparation: Prepare a uniform, firm seedbed suitable for sugar beet

establishment.

Herbicide Application and Incorporation
Application Equipment: Utilize a calibrated plot sprayer (e.g., CO2-pressurized backpack

sprayer) equipped with appropriate nozzles to ensure uniform application.

Application Timing: Apply Pebulate as a pre-plant treatment to the soil surface.
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Incorporation: Immediately incorporate the herbicide into the top 2-3 inches of soil using a

power-driven rotary tiller or a double-disking followed by a spike-tooth harrow.

Crop and Weed Assessment
Crop Injury: Visually assess sugar beet injury at regular intervals (e.g., 7, 14, 28, and 56

days after planting) using a 0-100% scale (0 = no injury, 100 = complete crop death). Note

any symptoms such as stunting, chlorosis, or stand reduction.

Weed Control Efficacy:

Identify and count weed species within designated quadrats in each plot at key

assessment timings.

Visually rate the percent control of each weed species compared to the untreated control

plots (0 = no control, 100 = complete control).

Yield and Quality Analysis:

At the end of the growing season, harvest the center two rows of each plot.

Record the total root yield (e.g., in tons per acre).

Collect a representative subsample of roots from each plot for quality analysis.

Analyze the subsample for sucrose content (%) and purity to determine extractable sugar.

Data Analysis
Analyze the collected data using appropriate statistical methods (e.g., Analysis of Variance -

ANOVA) to determine significant differences between treatments for crop injury, weed control,

and yield parameters.

Visualizations
Mechanism of Action: Inhibition of Very-Long-Chain
Fatty Acid Synthesis
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Pebulate is a thiocarbamate herbicide that inhibits the synthesis of very-long-chain fatty acids

(VLCFAs). This disruption of lipid biosynthesis is crucial for the formation of plant cuticular

waxes and suberin, leading to the death of susceptible weed seedlings.
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(Thiocarbamate Herbicide)

Very-Long-Chain Fatty Acid
(VLCFA) Elongase Complex

Inhibits
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Formation
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Click to download full resolution via product page

Caption: Pebulate's inhibitory action on VLCFA synthesis.

Experimental Workflow for Pebulate Field Trials
The following diagram outlines the key steps in conducting a field study to evaluate the

performance of Pebulate in sugar beets.
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Caption: Workflow for Pebulate herbicide field trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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